Cas no 2228930-59-2 (3-methoxy-3-(1-phenylcyclopropyl)methylazetidine)

• Product Name: 3-methoxy-3-(1-phenylcyclopropyl)methylazetidine
• CAS No: 2228930-59-2
• MF: C₁₄H₁₉NO
• MW: 217.306763887405
• CID: 6320983
• PubChem ID: 165619875
• Update Time: 2025-05-26

3-methoxy-3-(1-phenylcyclopropyl)methylazetidine Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-3-(1-phenylcyclopropyl)methylazetidine
• EN300-1860828
• 3-methoxy-3-[(1-phenylcyclopropyl)methyl]azetidine
• 2228930-59-2

• Inchi： 1S/C14H19NO/c1-16-14(10-15-11-14)9-13(7-8-13)12-5-3-2-4-6-12/h2-6,15H,7-11H2,1H3
• InChI Key： RLMIFJDNYFFSRX-UHFFFAOYSA-N
• SMILES： O(C)C1(CNC1)CC1(C2C=CC=CC=2)CC1

Computed Properties

• Exact Mass: 217.146664230g/mol
• Monoisotopic Mass: 217.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Additional information on 3-methoxy-3-(1-phenylcyclopropyl)methylazetidine

Recent Advances in the Study of 3-Methoxy-3-(1-phenylcyclopropyl)methylazetidine (CAS: 2228930-59-2)

The compound 3-methoxy-3-(1-phenylcyclopropyl)methylazetidine (CAS: 2228930-59-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This structurally unique molecule, characterized by its azetidine core and phenylcyclopropyl moiety, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound for drug development.

One of the key areas of interest is the compound's interaction with central nervous system (CNS) targets. Preliminary in vitro studies have demonstrated its affinity for specific neurotransmitter receptors, suggesting potential applications in neuropsychiatric disorders. Researchers have employed advanced computational modeling techniques to predict binding modes and optimize the molecular structure for enhanced selectivity and potency.

The synthetic chemistry of 2228930-59-2 has also been a focus of recent investigations. Novel synthetic routes have been developed to improve yield and purity, with particular emphasis on stereochemical control. The compound's unique cyclopropyl-azetidine architecture presents both challenges and opportunities in synthetic methodology development, with recent publications reporting innovative approaches to its construction.

Pharmacokinetic studies have revealed favorable absorption and distribution properties, with particular attention paid to blood-brain barrier penetration. Metabolic stability assays indicate that the methoxy group plays a crucial role in modulating the compound's metabolic profile, a finding that has important implications for further structural optimization.

Recent patent filings related to 3-methoxy-3-(1-phenylcyclopropyl)methylazetidine suggest growing commercial interest in this compound class. Several pharmaceutical companies have included derivatives of this scaffold in their pipelines for CNS disorders, with some candidates advancing to preclinical development stages.

Ongoing research is exploring the compound's potential in other therapeutic areas beyond neuroscience. Preliminary data indicate possible applications in inflammatory conditions and certain types of cancer, though these findings require further validation. The versatility of this molecular scaffold continues to attract research attention across multiple disease areas.

Future directions for research include comprehensive structure-activity relationship studies, detailed mechanistic investigations, and the development of improved synthetic methodologies. The compound's unique structural features and promising biological activity profile position it as an important subject for continued investigation in medicinal chemistry and drug discovery.